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Compound of Interest

Compound Name: N-Ethyl-N-isopropylaniline

Cat. No.: B1598960

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of N-
Ethyl-N-isopropylaniline, a compound of interest in various research and development
applications. The following sections detail its molecular weight and chemical formula, presented
in a clear, tabular format for ease of reference.

Core Molecular Data

N-Ethyl-N-isopropylaniline is a tertiary amine characterized by the presence of an ethyl
group, an isopropyl group, and a phenyl group attached to a central nitrogen atom. Its
fundamental molecular attributes are summarized below.

Property Value Reference
Chemical Formula Ci11H17N [1112113114]
Molecular Weight 163.26 g/mol [1112][3][5]
IUPAC Name N-ethyl-N-propan-2-ylaniline [1][5]

CAS Number 54813-77-3 [21[41[5]

Experimental Determination of Molecular Properties
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The determination of the molecular formula and weight of a compound like N-Ethyl-N-
isopropylaniline follows a standard analytical workflow. High-resolution mass spectrometry
(HRMS) is a primary technique for accurately determining the molecular weight, while
elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen,
which is used to deduce the empirical and subsequently the molecular formula.

Workflow for Molecular Property Determination

N-Ethyl-N-isopropylaniline Sample

High-Resolution Mass Spectrometry (HRMS) Elemental Analysis (CHN)

‘ Accurate Mass Data \ ‘ Elemental Composition (%)

Molecular Formula Calculation

Verified Molecular Weight & Formula
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Caption: Workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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